![molecular formula C6H8N2O3S B1596415 o-Hydrazinobenzenesulphonic acid CAS No. 91-26-9](/img/structure/B1596415.png)
o-Hydrazinobenzenesulphonic acid
Overview
Description
O-Hydrazinobenzenesulphonic acid, also known as 4-Hydrazinobenzenesulfonic acid, is a chemical compound with the molecular formula C6H8N2O3S . It contains a total of 20 bonds, including 12 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 N hydrazine, 1 hydroxyl group, and 1 sulfonic (thio-/dithio-) acid .
Molecular Structure Analysis
The molecular structure of o-Hydrazinobenzenesulphonic acid includes the arrangement of atoms and the chemical bonds that hold the atoms together . It contains a total of 20 bond(s), including 12 non-H bond(s), 8 multiple bond(s), 2 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 N hydrazine(s), 1 hydroxyl group(s), and 1 sulfonic (thio-/dithio-) acid(s) .Scientific Research Applications
- Dye Intermediates : 2-hydrazinylbenzenesulfonic acid serves as a precursor in the synthesis of azo dyes. Its reactivity with diazonium salts leads to the formation of colorful azo compounds, which are widely used as textile dyes and pigments .
- Leather Dyeing : The compound finds application in leather dyeing processes, enhancing color fastness and imparting vibrant hues to leather products .
- Metal Protection : Researchers explore 2-hydrazinylbenzenesulfonic acid as a corrosion inhibitor for metals. Its ability to form protective films on metal surfaces helps prevent corrosion and extend the lifespan of materials .
- Reagent for Metal Ions : The compound acts as a chelating agent, forming stable complexes with metal ions. It is employed in analytical methods such as spectrophotometry and titration to detect and quantify metal ions .
- Anticancer Research : Researchers explore its role in cancer therapy due to its reactivity with metal ions and potential impact on cell growth .
- Photographic Developers : 2-hydrazinylbenzenesulfonic acid has been used in photographic developers, aiding in the reduction of silver ions to form photographic images .
- Polymerization Catalysts : The compound participates in polymerization reactions, especially in the synthesis of sulfonated polymers. These polymers find applications in ion-exchange resins, membranes, and fuel cells .
Dye Synthesis and Textile Industry
Corrosion Inhibition
Analytical Chemistry
Biological and Medicinal Applications
Photographic Industry
Polymer Chemistry
properties
IUPAC Name |
2-hydrazinylbenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3S/c7-8-5-3-1-2-4-6(5)12(9,10)11/h1-4,8H,7H2,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNUQEZBWGDSLCX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NN)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20238348 | |
Record name | o-Hydrazinobenzenesulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20238348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
o-Hydrazinobenzenesulphonic acid | |
CAS RN |
91-26-9 | |
Record name | 2-Hydrazinylbenzenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=91-26-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | o-Hydrazinobenzenesulphonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000091269 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenesulfonic acid, 2-hydrazino- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36946 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | o-Hydrazinobenzenesulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20238348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | o-hydrazinobenzenesulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.868 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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